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Chemical Profile of 8-Bromooctanoic Acid

The table below summarizes the key identifiers and physical properties of 8-Bromooctanoic acid as

reported in the search results [1] [2] [3].

Property Description

CAS Number 17696-11-6 [1] [4] [2]

Molecular Formula C8H15BrO2 [1] [4] [2]

Molecular Weight 223.11 g/mol [4] [2] [3]

Quality/Purity 97% [1], 95% [3]

Common Synonyms 8-Bromocaprylic Acid [1] [4] [2]

Melting Point 35-37 °C (lit.) [1] [2] [5]

Boiling Point 147-150 °C at 2 mmHg (lit.) [1] [2] [6]

Appearance Off-white to white crystalline powder [2] [5]
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Property Description

Solubility Slightly soluble in water; soluble in chloroform and methanol [2] [3]

Known Applications and Handling

While direct efficiency data is unavailable, the search results note several uses and critical handling

information:

Primary Applications: 8-Bromooctanoic acid is identified as a cross-linking reagent [1] [2]. It can
be used to prepare 8-mercaptooctanoic acid (relevant for lipoic acid biosynthesis) and to attach triple

helix-forming oligonucleotides (TFOs) to inhibitors [1] [3].
Safety and Storage: The compound is classified as corrosive (Causes severe skin burns and eye
damage) and requires careful handling with personal protective equipment (PPE) like gloves and
eyeshields [1] [3] [5]. It should be stored sealed in a dry place at room temperature, away from strong

oxidizing agents and bases [2] [3].

A Roadmap for Your Evaluation

To construct the comparison guide you need, here is a suggested pathway for gathering the necessary data,

since it is not available in the current search results. The diagram below outlines this experimental workflow.
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Define Cross-linking
Application

1. Select Alternative Reagents
(e.g., other bromoalkanoic acids)

2. Design Comparative Experiments
(Reaction yield, kinetics, stability)

3. Characterize Cross-linked Products
(Spectroscopy, material properties)

4. Quantify Efficiency Metrics

Publish Objective
Comparison Guide

Click to download full resolution via product page

Identify Key Alternatives for Comparison: To make your guide objective, you will need to select

relevant alternative cross-linking reagents. These could include:

Other chain-length bromoalkanoic acids (e.g., 6-bromohexanoic acid, 11-bromoundecanoic

acid).
Different types of cross-linkers, such as those with different reactive functional groups (e.g.,

NHS esters, maleimides).

Establish Experimental Protocols: For a fair comparison, you would need to design standardized

experiments. The search results indicate that 8-Bromooctanoic acid can be used in synthesis [1] [3].

Key experiments could measure:
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Reaction Yield: The conversion rate when used to synthesize a target molecule like 8-

mercaptooctanoic acid.
Reaction Kinetics: The speed at which the cross-linking reaction occurs under controlled

conditions (temperature, pH, concentration).
Product Stability: The thermal and hydrolytic stability of the resulting cross-linked product.

Source Missing Data: You can find the necessary experimental data through:

Specialized Scientific Databases: Search platforms like SciFinder, Reaxys, or PubMed for
published papers on the use of 8-Bromooctanoic acid and its alternatives in synthesis.

Supplier Technical Data Sheets: Some chemical suppliers provide more detailed application
notes and handling procedures.

Direct Inquiry: Contacting manufacturers and suppliers (several are listed in the search results
[2] [6]) directly to inquire about any unpublished data or user reports.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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